2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one

• Molecular Formula: C16H21N5OS
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 2-(3-amino-5-benzylsulfanyl-1,2,4-triazol-4-yl)-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C16H21N5OS/c1-12(14(22)20-9-5-6-10-20)21-15(17)18-19-16(21)23-11-13-7-3-2-4-8-13/h2-4,7-8,12H,5-6,9-11H2,1H3,(H2,17,18)
• InChI Key: PMIVXGOMLLBJGL-UHFFFAOYSA-N
• SMILES: CC(C(=O)N1CCCC1)N2C(=NN=C2SCC3=CC=CC=C3)N

Description

2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one is a compound that has gained significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one is not fully understood. However, it is believed to exert its effects through the modulation of various biological pathways. In cancer cells, it has been shown to inhibit cell growth and induce apoptosis by targeting specific signaling pathways. In bacterial cells, it has been shown to inhibit the synthesis of cell wall components and disrupt membrane integrity. In neurological disorders, it has been studied for its potential neuroprotective effects.
Biochemical and Physiological Effects:
2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth. In bacterial cells, it has been shown to inhibit bacterial growth and biofilm formation. In neurological disorders, it has been studied for its potential neuroprotective effects and ability to reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one in lab experiments include its high potency, selectivity, and specificity. It also has a relatively low toxicity profile compared to other compounds. However, its limitations include its limited solubility in water and its potential to degrade over time.

Future Directions

There are several future directions for the research of 2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one. In medicinal chemistry, it can be further optimized to improve its pharmacokinetic properties and reduce its potential toxicity. In materials science, it can be explored for its potential use in the development of advanced sensors and catalysts. In agriculture and environmental science, it can be studied for its potential applications in the development of eco-friendly pesticides and fertilizers. Overall, the research on this compound has the potential to lead to significant advancements in various fields.
In conclusion, 2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one is a compound that has shown promise in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound has the potential to lead to significant advancements in various fields.

Synthesis Methods

The synthesis of 2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one involves a series of chemical reactions. The starting materials include 1-(pyrrolidin-1-yl)propan-1-one, 4-chlorobenzyl chloride, and sodium azide. The reaction proceeds through multiple steps, including nucleophilic substitution, reduction, and cyclization, to yield the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

2-(3-amino-5-(benzylthio)-4H-1,2,4-triazol-4-yl)-1-(pyrrolidin-1-yl)propan-1-one has been studied for its potential applications in various fields of research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, bacterial infections, and neurological disorders. In materials science, it has been explored for its potential use in the development of sensors and catalysts. In addition, it has been studied for its potential applications in agriculture and environmental science.